Cas no 2060036-85-1 (2-(aminooxy)-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-(aminooxy)-3-methoxy-2-methylpropanoic acid
• CAS No: 2060036-85-1
• MF: C₅H₁₁NO₄
• MW: 149.145141839981
• MDL: MFCD30501875
• CID: 5193237
• PubChem ID: 137704042
• Update Time: 2025-05-19

2-(aminooxy)-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminooxy-3-methoxy-2-methylpropanoic acid
• 2-(aminooxy)-3-methoxy-2-methylpropanoic acid

• MDL： MFCD30501875
• Inchi： 1S/C5H11NO4/c1-5(10-6,3-9-2)4(7)8/h3,6H2,1-2H3,(H,7,8)
• InChI Key： MPVIZADEGCCNGF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(ON)(C)COC

Additional information on 2-(aminooxy)-3-methoxy-2-methylpropanoic acid

Introduction to 2-(aminooxy)-3-methoxy-2-methylpropanoic acid (CAS No. 2060036-85-1)

2-(aminooxy)-3-methoxy-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2060036-85-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic methodologies. The presence of both an aminooxy functional group and a methoxy substituent on a branched aliphatic backbone suggests versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-(aminooxy)-3-methoxy-2-methylpropanoic acid exhibits a chiral center, which is critical for the development of enantiomerically pure pharmaceuticals. The compound’s 3-methoxy-2-methylpropanoic acid moiety provides a stable scaffold for further functionalization, while the aminooxy group offers opportunities for nucleophilic substitution reactions or participation in metal-catalyzed cross-coupling processes. These features make it an attractive candidate for exploring novel synthetic pathways and as a building block in medicinal chemistry.

In recent years, there has been growing interest in the development of biologically active compounds derived from non-aromatic aliphatic precursors. The aminooxy group in particular has been utilized in various transformations, including the formation of oxime derivatives and as a protecting group for primary amines. The methoxy-substituted propanoic acid moiety contributes to the compound’s solubility and metabolic stability, which are crucial factors in drug design. These properties have led to its investigation in the synthesis of potential therapeutic agents targeting various biological pathways.

One of the most compelling aspects of 2-(aminooxy)-3-methoxy-2-methylpropanoic acid is its role as a precursor in the synthesis of peptide mimetics and protease inhibitors. The aminooxy functionality can be readily converted into an oxime ether, which is a common motif in peptidomimetic drugs designed to mimic the bioactivity of natural peptides while avoiding their immunogenicity. Additionally, the methyl-substituted propanoic acid backbone provides structural rigidity that can enhance binding affinity to biological targets. This combination of features has made it a subject of interest for researchers exploring novel treatments for diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthetic utility of this compound extends beyond pharmaceutical applications. In organic synthesis, it serves as a versatile intermediate for constructing more complex molecules through various chemical transformations. For instance, the aminooxy group can undergo reductive amination to form amine derivatives, or it can be used in metal-catalyzed C-H activation reactions to introduce new functional groups at specific positions. The methoxy-substituted propanoic acid moiety also allows for further derivatization via esterification or amidation, expanding its utility in synthetic chemistry.

Recent advancements in computational chemistry have further highlighted the potential of 2-(aminooxy)-3-methoxy-2-methylpropanoic acid as a key intermediate. Molecular modeling studies have demonstrated that this compound can efficiently participate in enzyme-mediated reactions, making it a promising candidate for enzyme-inhibition studies. Additionally, its 3-methoxy-2-methylpropanoic acid structure has been shown to exhibit favorable pharmacokinetic properties when incorporated into drug-like molecules. These findings underscore its importance as a scaffold for developing next-generation therapeutics.

The role of 2-(aminooxy)-3-methoxy-2-methylpropanoic acid in medicinal chemistry is further underscored by its incorporation into several lead compounds currently under investigation. Researchers have leveraged its unique structural features to develop molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For example, derivatives of this compound have shown promise as inhibitors of kinases and proteases involved in cancer progression. Moreover, its aminooxy group has been exploited to create stable linkages between different pharmacophores, improving drug stability and bioavailability.

In conclusion, 2-(aminooxy)-3-methoxy-2-methylpropanoic acid (CAS No. 2060036-85-1) represents a significant advancement in pharmaceutical chemistry and synthetic biology. Its unique structural attributes—particularly the combination of an aminooxy, methoxy, and branched aliphatic backbone—make it an invaluable intermediate for developing novel therapeutics and exploring innovative synthetic methodologies. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.